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Compound of Interest

Compound Name: Fexofenadine-d10 Methyl Ester

Cat. No.: B1162692

Get Quote

Fexofenadine-d10 Methyl Ester is a deuterated analogue of Fexofenadine Methyl Ester, a key

intermediate in the synthesis and analysis of Fexofenadine.[1] As a stable isotope-labeled

compound, it serves as an invaluable internal standard in pharmacokinetic and metabolic

studies, enabling precise quantification in complex biological matrices. Researchers and drug

development professionals handle such compounds routinely. However, comprehensive safety

data, specifically a dedicated Safety Data Sheet (SDS), for this exact deuterated ester is not

always readily available.

This guide adopts the perspective of a Senior Application Scientist, providing a framework for

establishing safe handling protocols by critically evaluating data from structurally analogous

compounds, primarily Fexofenadine and its hydrochloride salt. The core principle is one of

proactive caution: in the absence of specific data, we assume a conservative safety posture

based on the known pharmacology and toxicology of the parent molecule. This document is

structured not as a rigid template, but as a logical workflow, guiding the user from compound

identification through risk assessment to practical, validated laboratory protocols.

Section 1: Compound Identification and
Physicochemical Properties
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Precise identification is the foundation of chemical safety. Fexofenadine-d10 Methyl Ester is
defined by its specific molecular structure and properties, which dictate its behavior and

appropriate handling requirements.

Property Data Source(s)

Chemical Name

Methyl 4-[4-[4-

(hydroxydiphenyl-d10-

methyl)-1-piperidinyl]-1-

hydroxybutyl]-α,α-

dimethylphenylacetate

[1][2]

CAS Number 2714416-93-8 [1][2]

Molecular Formula C₃₃H₃₁D₁₀NO₄ [1][2]

Molecular Weight 525.74 g/mol [1][2]

Appearance

Assumed to be a white to off-

white solid or powder, based

on related compounds.

[3][4]

Recommended Storage

2-8°C Refrigerator, protected

from light and moisture. Some

suppliers recommend -10 to

-25°C.

[1][3][5][6]

Solubility

Soluble in Methanol and

DMSO (inferred from non-

deuterated methyl ester).

[7]

Stability
Stable under recommended

storage conditions.
[4][5]

Section 2: Inferred Hazard Identification and Risk
Assessment
Without a specific SDS for Fexofenadine-d10 Methyl Ester, a risk assessment must be

constructed from available data on Fexofenadine HCl. This process requires careful scientific

judgment. While Fexofenadine HCl is not classified as hazardous under US OSHA Hazard
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Communication Standard 2012, other sources indicate potential for skin sensitization and, in

one case, a GHS classification for reproductive toxicity.[5][8][9] Therefore, a cautious approach

is mandated.

The following logical workflow illustrates the process of establishing a safety protocol in the

absence of direct data.

Initial Assessment

Data Extrapolation

Protocol Development

Identify Compound:
Fexofenadine-d10 Methyl Ester Search for Specific SDS Specific SDS Found?

Identify Closely Related Analogue:
Fexofenadine / Fexofenadine HClNo

Adopt Conservative Safety Posture:
'Handle as Potentially Hazardous'

Yes

Review Analogue SDS
and Toxicological Data

Synthesize Potential Hazards:
- Skin Sensitization

- Respiratory Irritation (dust)
- Unknown Long-term Effects

Define Specific Handling Protocols:
PPE, Engineering Controls, Disposal

Click to download full resolution via product page

Hazard assessment workflow for compounds lacking specific SDS.

Potential Hazards (Inferred):

Skin Contact: May cause skin irritation or an allergic skin reaction (sensitization).[3][4][8]

Inhalation: Inhalation of dust may cause lung irritation.[3]

Eye Contact: Direct contact may cause transient discomfort and irritation.

Ingestion: While not expected to be acutely toxic, ingestion may be damaging to health,

particularly with pre-existing organ conditions.[10]

Long-Term Exposure: The toxicological properties have not been fully investigated.[5] One

source for Fexofenadine HCl flags a potential risk to fertility or the unborn child, mandating

caution.[8]

Section 3: Emergency Procedures and First-Aid
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A self-validating protocol requires clear, unambiguous steps for emergency situations. All

personnel must be familiar with these procedures before handling the compound.

Exposure Route First-Aid Protocol

Inhalation

1. Immediately move the individual to fresh air.

[5][11] 2. If breathing is difficult, administer

oxygen.[3] 3. Seek immediate medical attention.

[3]

Skin Contact

1. Immediately wash the affected area with soap

and copious amounts of water for at least 15

minutes.[3] 2. Remove all contaminated clothing

promptly.[3][11] 3. If irritation or a rash develops,

seek medical attention.[3]

Eye Contact

1. Immediately flush eyes with copious amounts

of water for at least 15 minutes, holding eyelids

open.[3][5] 2. Seek immediate medical advice.

[3]

Ingestion

1. If the person is conscious, wash out their

mouth with water.[3][11] 2. Do NOT induce

vomiting.[11] 3. Seek immediate medical advice.

[3]

Section 4: Proactive Exposure Control and Safe
Handling
The primary directive in handling Fexofenadine-d10 Methyl Ester is the prevention of

exposure. This is achieved through a multi-layered approach combining engineering controls,

appropriate Personal Protective Equipment (PPE), and meticulous laboratory technique.

Engineering Controls
Ventilation: All handling of the solid compound or its solutions should be performed in a well-

ventilated area.[4][9] A certified chemical fume hood is required for weighing, transferring, or

any procedure that could generate dust or aerosols.[11]
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Safety Equipment: An accessible safety shower and eyewash station are mandatory in the

laboratory.[11]

Personal Protective Equipment (PPE) Selection
The selection of PPE is not a static choice but a dynamic risk-based decision. The following

workflow guides the user in selecting appropriate protection for the task at hand.

Required PPE

Task Assessment

Weighing Solid Compound Preparing Stock Solution

Handling Dilute Solutions
Additional PPE:

- Respiratory Protection
(e.g., N95 Respirator or higher)

High risk of dust Potential for aerosol

Standard PPE:
- Nitrile Gloves

- Safety Goggles
- Lab Coat

Proceed with Task

Click to download full resolution via product page

Task-based workflow for selecting appropriate PPE.

Laboratory Handling Protocol: A Step-by-Step Guide
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Preparation: Don all required PPE as determined by the workflow above. Ensure the

chemical fume hood is functioning correctly.

Weighing:

Perform all weighing operations on a tared weigh paper or boat inside the fume hood.

Use spatulas and tools gently to avoid generating airborne dust.

Close the primary container immediately after dispensing the required amount.

Solubilization:

Add the solvent to the vessel containing the weighed solid. Do not add the solid to the

solvent, as this can increase the chance of dust dispersal.

Cap the vessel securely before mixing or vortexing.

Post-Handling:

Wipe down the work surface and any equipment with an appropriate solvent (e.g., 70%

ethanol).

Dispose of all contaminated consumables (weigh boats, pipette tips) in a designated,

sealed waste container.

Remove PPE in the correct order (gloves first), and wash hands and face thoroughly with

soap and water.[3]

Section 5: Accidental Release, Storage, and
Disposal
Accidental Release Measures
For a minor spill of the solid material:

Evacuate: Alert personnel in the immediate area.[3]
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Secure: Prevent access to the spill area.[3]

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Protect: Wear appropriate PPE, including respiratory protection, heavy rubber gloves, and

boots.[3]

Clean-up: Do not use dry sweeping. Gently cover the spill with an absorbent material.

Carefully sweep up the material, place it into a sealed container labeled for chemical waste,

and hold for disposal.[3][5] Avoid any action that raises dust.[3]

Decontaminate: Wash the spill site thoroughly after the material has been picked up.[3]

Storage and Stability
Conditions: Store in a tightly sealed container in a cool, dark, and dry place.[3] The

recommended temperature range is typically 2-8°C.[1]

Incompatibilities: Avoid contact with strong oxidizing agents.[5][10]

Stability: The compound is stable under the recommended storage conditions.[5]

Waste Disposal
Protocol: All waste containing Fexofenadine-d10 Methyl Ester must be treated as

hazardous chemical waste.

Method: The preferred method is incineration in a licensed chemical incinerator equipped

with an afterburner and scrubber.[3] Alternatively, consult your institution's environmental

health and safety (EHS) office for approved disposal vendors.

Compliance: All disposal must be conducted in strict accordance with local, state, and

national regulations.[3] Do not allow the material to enter drains or soil.[3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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